Cas no 937013-66-6 (2-(3-Bromophenyl)-1H-imidazole)

2-(3-Bromophenyl)-1H-imidazole structure
937013-66-6 structure
Product Name:2-(3-Bromophenyl)-1H-imidazole
CAS No:937013-66-6
MF:C9H7BrN2
MW:223.069280862808
MDL:MFCD08668744
CID:1037515
PubChem ID:52983884
Update Time:2024-10-26

2-(3-Bromophenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

    • 2-(3-Bromophenyl)-1H-imidazole
    • 2-(3-BROMO-PHENYL)-1H-IMIDAZOLE
    • 2-(3-BROMOPHENYL)IMIDAZOLE
    • NVNCBJALMQWYAO-UHFFFAOYSA-N
    • 5928AC
    • AB45839
    • TRA0025098
    • SY012469
    • ST24039293
    • Z1259040943
    • 2-(3-Bromophenyl)-1H-imidazole (ACI)
    • J-505762
    • SCHEMBL1688497
    • AS-10371
    • EN300-78033
    • MFCD08668744
    • CS-0186398
    • DTXSID00680745
    • Z728187806
    • 937013-66-6
    • AKOS008144055
    • DB-079664
    • MDL： MFCD08668744
    • Inchi： 1S/C9H7BrN2/c10-8-3-1-2-7(6-8)9-11-4-5-12-9/h1-6H,(H,11,12)
    • InChI Key： NVNCBJALMQWYAO-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C2NC=CN=2)C=CC=1

Computed Properties

  • Exact Mass: 221.97926g/mol
  • Monoisotopic Mass: 221.97926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 28.7

2-(3-Bromophenyl)-1H-imidazole Security Information

2-(3-Bromophenyl)-1H-imidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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2-(3-Bromophenyl)-1H-imidazole Production Method

Production Method 1

16681-56-4 16681-56-4
89598-96-9 89598-96-9
937013-66-6 937013-66-6
Reaction Conditions
Reference
Discovery of biaryl inhibitors of H+/K+ ATPase
Garton, Neil; Bailey, Nick; Bamford, Mark; Demont, Emmanuel; Farre-Gutierrez, Irene; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(3), 1049-1054

Production Method 2

1122-91-4 1122-91-4
107-22-2 107-22-2
937013-66-6 937013-66-6
Reaction Conditions
1.1 Reagents: Ammonium hydroxide Solvents: Ethanol ,  Water ;  0 °C; 30 min, rt; 3 h, reflux
Reference
Preparation of six membered heteroaromatic, particularly pyrimidine and triazine, inhibitors targeting resistant kinase mutations for treating angiogenic and hematological associated disorders
, World Intellectual Property Organization, , ,

Production Method 3

3132-99-8 3132-99-8
107-22-2 107-22-2
937013-66-6 937013-66-6
Reaction Conditions
1.1 Reagents: Ammonia Solvents: Ethanol ,  Water ;  0 °C; 3 d, rt
Reference
An Angle on MK2 Inhibition-Optimization and Evaluation of Prevention of Activation Inhibitors
Hedstroem, Ulf; Norberg, Monica; Evertsson, Emma; Lever, Sarah R.; Munck af Rosenschoeld, Magnus; et al, ChemMedChem, 2019, 14(19), 1701-1709

2-(3-Bromophenyl)-1H-imidazole Raw materials

2-(3-Bromophenyl)-1H-imidazole Preparation Products

2-(3-Bromophenyl)-1H-imidazole Related Literature

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